Cas no 63538-05-6 (Phenylmaltotrioside)

Phenylmaltotrioside structure
Phenylmaltotrioside structure
Product Name:Phenylmaltotrioside
CAS No:63538-05-6
MF:C24H36O16
MW:580.533049583435
CID:960428
Update Time:2023-08-02

Phenylmaltotrioside Chemical and Physical Properties

Names and Identifiers

    • phenylmaltotrioside
    • Phenyl-beta-maltotrioside
    • Phenyl hexopyranosyl-(1->4)hexopyranosyl-(1->4)hexopyranoside
    • beta-D-Glucopyranoside, phenyl O-alpha-D-glucopyranosyl-(1-4)-O-alpha-D-glucopyranosyl-(1-4)-
    • Phenylmaltotrioside
    • Inchi: 1S/C24H36O16/c25-6-10-13(28)14(29)17(32)23(36-10)39-21-12(8-27)38-24(19(34)16(21)31)40-20-11(7-26)37-22(18(33)15(20)30)35-9-4-2-1-3-5-9/h1-5,10-34H,6-8H2/t10-,11-,12-,13-,14+,15-,16-,17-,18-,19-,20-,21-,22-,23-,24+/m1/s1
    • InChI Key: QWNCOASHVFFDRG-HIUMSLFHSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)OC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 9
  • Complexity: 771
  • XLogP3: -5.2
  • Topological Polar Surface Area: 258
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